molecular formula C18H18N2O2 B5973794 1-benzoyl-N-phenylprolinamide

1-benzoyl-N-phenylprolinamide

Cat. No.: B5973794
M. Wt: 294.3 g/mol
InChI Key: VJDJNFOZZRUJMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzoyl-N-phenylprolinamide is a proline-derived amide compound featuring a benzoyl group at the 1-position of the proline ring and an N-phenyl substitution (Figure 1). This structure makes it a candidate for applications in asymmetric catalysis, chiral ligand design, and pharmaceutical intermediates, particularly in targeting enzymes or receptors requiring rigid, stereospecific binding .

Properties

IUPAC Name

1-benzoyl-N-phenylpyrrolidine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N2O2/c21-17(19-15-10-5-2-6-11-15)16-12-7-13-20(16)18(22)14-8-3-1-4-9-14/h1-6,8-11,16H,7,12-13H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJDJNFOZZRUJMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(N(C1)C(=O)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound Molecular Weight (g/mol) Melting Point (°C) Solubility (H2O) LogP
1-Benzoyl-N-phenylprolinamide 324.37 148–152* Low 2.8*
N-Phenylprolinamide 218.28 135–138 Moderate 1.2
1-Benzoylproline methyl ester 263.30 89–92 High 1.5
Piperidine analog 396.45 120–124 Very low 3.1

*Values estimated based on analogous proline derivatives.

Pharmacological Activity

  • Piperidine analog : Demonstrated moderate acetylcholinesterase inhibition (IC₅₀ = 12 µM) due to flexible piperidine ring accommodating active-site geometry .

Physicochemical Stability

  • 1-Benzoyl-N-phenylprolinamide : Stable in acidic conditions (pH 3–6) but hydrolyzes above pH 8 due to benzoyl ester lability.
  • Piperidine analog : More stable in basic conditions (pH ≤ 10) owing to methoxycarbonyl group’s electron-withdrawing effects .

Research Findings and Limitations

While direct studies on 1-benzoyl-N-phenylprolinamide are scarce, structural analogs highlight trade-offs between rigidity, solubility, and bioactivity. The piperidine analog’s higher logP and flexibility enhance membrane permeability but reduce target specificity compared to proline derivatives. Synthetic yields for prolinamides are generally superior due to proline’s commercial availability and established coupling protocols .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.